N-((4-(2,5-dimethoxyphenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-3,4,5-triethoxybenzamide

• IUPAC Name: N-[[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-4-(2,5-dimethoxyphenyl)-1,2,4-triazol-3-yl]methyl]-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C34H39N5O7S/c1-6-44-28-17-23(18-29(45-7-2)32(28)46-8-3)33(41)35-20-30-36-37-34(39(30)26-19-24(42-4)13-14-27(26)43-5)47-21-31(40)38-16-15-22-11-9-10-12-25(22)38/h9-14,17-19H,6-8,15-16,20-21H2,1-5H3,(H,35,41)
• InChI Key: QTSBHROQAUYGAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NCC2=NN=C(N2C3=C(C=CC(=C3)OC)OC)SCC(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C34H39N5O7S
• Molecular Weight: 661.8 g/mol

Description

N-((4-(2,5-dimethoxyphenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-3,4,5-triethoxybenzamide is a useful research compound. Its molecular formula is C34H39N5O7S and its molecular weight is 661.77. The purity is usually 95%.
BenchChem offers high-quality N-((4-(2,5-dimethoxyphenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-3,4,5-triethoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-(2,5-dimethoxyphenyl)-5-((2-(indolin-1-yl)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-3,4,5-triethoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anti-Inflammatory Properties

• Labanauskas et al. (2001) reported the synthesis of new 1-acylderivatives of 5-alkylthio-3-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole, displaying anti-inflammatory activity. These compounds were synthesized by acylating 5-alkylthio-3-(3,4-dimethoxyphenyl)-4H-1,2,4-triazoles with acyl chlorides, followed by alkylation and treatment with sodium hydroxide or acetyl chloride (Labanauskas et al., 2001).

Antioxidant Abilities

• Shakir et al. (2017) synthesized compounds with significant antioxidant abilities, surpassing ascorbic acid in efficacy. This included the synthesis of 4-(((6-amino-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-yl)methoxy)methyl)-2,6-dimethoxyphenol, highlighting the versatility of 1,2,4-triazole derivatives in antioxidant applications (Shakir et al., 2017).

Lipase and α-Glucosidase Inhibition

• Bekircan et al. (2015) explored the synthesis of novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide. These compounds were tested for their lipase and α-glucosidase inhibition capabilities, demonstrating potential therapeutic applications in metabolic disorders (Bekircan et al., 2015).

Antimicrobial and Antioxidant Evaluation

• Baytas et al. (2012) conducted a study on 4-substituted-1H-1,2,4-triazole derivatives, evaluating their antimicrobial properties and in vitro antioxidant capabilities. This research underlines the potential of 1,2,4-triazole derivatives in combatting microbial infections and oxidative stress (Baytas et al., 2012).